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Compound of Interest

Compound Name: ML-00253764 hydrochloride

Cat. No.: B10769235

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of ML-00253764 hydrochloride, a potent and selective non-peptide antagonist

of the melanocortin-4 receptor (MC4R).

Chemical and Physical Properties
ML-00253764 hydrochloride is a brain-penetrant small molecule that has been investigated

for its effects on appetite and cachexia, as well as for its potential anti-cancer properties.[1][2]

[3][4] Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results.
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Property Value Reference

Molecular Weight 413.71 g/mol [1][2][3]

Formula C₁₈H₁₈BrFN₂O・HCl [1][2][3]

CAS Number 1706524-94-8 [1][2]

Purity ≥98% [1][2][3]

Appearance Crystalline solid [5]

Storage (Solid) Store at +4°C [1][2][3]

Solubility Data
The solubility of ML-00253764 hydrochloride can vary depending on the solvent. It is

recommended to use high-purity, anhydrous solvents for the preparation of stock solutions.

Solvent Maximum Concentration Reference

Water 10 mM (4.14 mg/mL) [1][2][3]

DMSO 100 mM (41.37 mg/mL) [1][2][3]

DMF 30 mg/mL [5]

Ethanol 1 mg/mL [5]

DMF:PBS (pH 7.2) (1:20) 0.5 mg/mL [5]

Experimental Protocols
Safety Precautions: Always handle ML-00253764 hydrochloride in a well-ventilated area,

wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses. Refer to the Safety Data Sheet (SDS) for complete safety information.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro cell-based assays.
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Materials:

ML-00253764 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of ML-00253764 hydrochloride powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.14 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. For

4.14 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if

precipitation occurs.[6]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[4][6][7]

Protocol 2: Preparation of an Aqueous Stock Solution
For experiments where DMSO may interfere, a stock solution in water can be prepared. Note

the lower maximum solubility in aqueous solutions.

Materials:

ML-00253764 hydrochloride powder

Sterile, deionized, or distilled water
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Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes

Vortex mixer

Procedure:

Weighing: Weigh the desired amount of ML-00253764 hydrochloride powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 4.14 mg.

Solvent Addition: Add the calculated volume of sterile water to the vial.

Dissolution: Cap the vial and vortex until the compound is fully dissolved. As with DMSO,

gentle warming or sonication may be applied if needed.

Storage: It is recommended to prepare aqueous solutions fresh for each experiment. If short-

term storage is necessary, store at 4°C for no longer than 24 hours. For longer-term storage,

aliquoting and freezing at -20°C or -80°C is recommended, though stability in frozen

aqueous solutions should be verified.

Protocol 3: Preparation of Formulations for In Vivo
Studies
For animal studies, specific formulations are often required to ensure bioavailability and

minimize toxicity. The following are examples of formulations that have been used.

Example Formulation 1: DMSO/PEG300/Tween-80/Saline[6][7]

Prepare a concentrated stock solution in DMSO (e.g., 12.5 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until a clear solution is formed.
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Add 450 µL of saline to reach a final volume of 1 mL. The final concentration in this example

would be 1.25 mg/mL.

Example Formulation 2: DMSO/Corn Oil[6]

Prepare a concentrated stock solution in DMSO (e.g., 12.5 mg/mL).

In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

Mix thoroughly to achieve a uniform suspension. This protocol may not be suitable for long-

term dosing.[6]

Signaling Pathway and Experimental Workflow
ML-00253764 Hydrochloride Mechanism of Action
ML-00253764 acts as an antagonist at the melanocortin-4 receptor (MC4R), a G-protein

coupled receptor. By blocking the binding of the endogenous agonist α-melanocyte-stimulating

hormone (α-MSH), it inhibits downstream signaling pathways, such as the production of cyclic

AMP (cAMP).[2][5] In some cancer cell lines, this has been shown to inhibit ERK1/2 and Akt

phosphorylation, leading to apoptosis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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